Methyl alpha-D-mannopyranoside

Description

Methyl α-D-mannopyranoside is a methyl mannoside having an alpha configuration at the anomeric center . It is also known as α-Methyl-D-mannoside and has a CAS Registry Number of 617-04-9 . The compound's molecular formula is C₇H₁₄O₆, with a molecular weight of 194.18 . It appears as a white to almost white powder or crystal . Methyl α-D-mannopyranoside is soluble in water and has a melting point range of 192 to 197°C . The specific rotation is +79° ± 2° (c = 10, H₂O) , or +77 to +82 degrees (c=4, H₂O) . It is stable under standard handling conditions and should be stored between +15°C to +30°C .

This chemical is a substrate for α1,2-Mannosyltransferase . It can be used as a lectin inhibitory sugar . A related compound is Methyl α-D-Mannoside . It is used for research purposes .

Дерrewenda, Z., et al. reported some research in 1989 .

• CAS No.: 617-04-9
• Product Name: Methyl alpha-D-mannopyranoside
• Molecular Formula: C7H14O6
• Molecular Weight: 194.18 g/mol
• IUPAC Name: (2R,3S,4S,5S,6S)-2-(hydroxymethyl)-6-methoxyoxane-3,4,5-triol
• Standard InChI: InChI=1S/C7H14O6/c1-12-7-6(11)5(10)4(9)3(2-8)13-7/h3-11H,2H2,1H3/t3-,4-,5+,6+,7+/m1/s1
• Standard InChIKey: HOVAGTYPODGVJG-VEIUFWFVSA-N
• SMILES: COC1C(C(C(C(O1)CO)O)O)O
• Canonical SMILES: COC1C(C(C(C(O1)CO)O)O)O
• Synonyms: alpha-methyl-D-mannose; alpha-methylmannose; alpha-methylmannoside; beta-methylmannoside; methyl alpha-D-mannopyranoside; methyl beta-D-mannopyranoside; methyl D-mannopyranoside; methyl mannoside; methyl mannoside, (alpha-D)-isomer; methyl-alpha-D-mannoside; methylmannose; methylmannoside; methylmannoside, alpha-D-isome
• PubChem Compound: 101798
• Last Modified: Sep 14 2023